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Compound of Interest

Compound Name:
5-Amino-1-naphthalenesulfonic

acid

Cat. No.: B124032 Get Quote

Introduction

5-Amino-1-naphthalenesulfonic acid, also known by its common names Laurent's acid or L

acid, is an organic compound with the CAS number 84-89-9. Structurally, it features a

naphthalene core substituted with both an amino (-NH₂) group and a sulfonic acid (-SO₃H)

group. This configuration makes it a versatile and important intermediate in the chemical

industry. It serves as a foundational building block in the synthesis of a wide array of azo dyes,

reactive dyes, and fluorescent brightening agents. Furthermore, its utility extends to

pharmaceutical research and analytical chemistry, where it is used as a precursor for more

complex molecules and as a derivatizing agent. This guide provides an in-depth overview of its

properties, synthesis, analytical methods, and key applications for researchers and

development professionals.

Physicochemical and Spectral Properties
5-Amino-1-naphthalenesulfonic acid typically appears as a white, pale pink, or grey-to-rose

colored crystalline powder. While sparingly soluble in cold water, its solubility increases

significantly in hot water. Dilute aqueous solutions of the pure compound are known to exhibit a

green fluorescence. The key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 84-89-9

Molecular Formula C₁₀H₉NO₃S

Molecular Weight 223.25 g/mol

Melting Point >300°C

Boiling Point ~220°C (rough estimate)

Appearance
White or pale pink needle-like

crystals

Water Solubility Soluble in hot water

pKa 3.69 (at 25°C)

Density ~1.36 g/cm³ (rough estimate)

Refractive Index ~1.65 (estimate)

Synthesis and Purification Protocols
The industrial synthesis of 5-Amino-1-naphthalenesulfonic acid is a multi-step process that

begins with naphthalene. The primary route involves sulfonation, followed by nitration, and

finally, reduction of the nitro group to an amine.

Logical Workflow for Synthesis
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Caption: General synthesis pathway for 5-Amino-1-naphthalenesulfonic acid.
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Experimental Protocol: Synthesis
Sulfonation of Naphthalene: Naphthalene is reacted with concentrated sulfuric acid. The

reaction temperature is carefully controlled to favor the formation of naphthalenesulfonic

acid.

Nitration: The resulting naphthalenesulfonic acid is then subjected to nitration using nitric

acid at low temperatures. Precise control of temperature and reactant concentrations is

crucial to ensure the selective formation of 5-nitro-1-naphthalenesulfonic acid.

Reduction: The isolated 5-nitro-1-naphthalenesulfonic acid is then reduced to form the final

product, 5-Amino-1-naphthalenesulfonic acid. This step typically involves common

reducing agents capable of converting an aromatic nitro group to an amino group.

Isolation: The product is isolated from the reaction mixture. The crude product often appears

as a paste or crystalline solid.

Experimental Protocol: Purification
A common and effective method for purifying Laurent's acid is recrystallization.

Dissolution: Dissolve the crude 5-Amino-1-naphthalenesulfonic acid in a minimal amount

of boiling deionized water. The process should ideally be carried out under an inert

atmosphere (e.g., nitrogen) to prevent oxidation.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization. The pure product will precipitate as white or

pale pink needles.

Collection and Drying: Collect the crystals by vacuum filtration. Wash the crystals with a

small amount of cold water. Dry the purified product in a vacuum oven or steam oven to

remove residual solvent.

Analytical Methodologies
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The identity and purity of 5-Amino-1-naphthalenesulfonic acid can be determined using

several analytical techniques. High-Performance Liquid Chromatography (HPLC) is a standard

method for separation and quantification, while acid-base titration is used for assay

determination.

General Workflow for HPLC Analysis

HPLC Analytical Workflow

1. Sample Preparation
(Dissolve in Mobile Phase)

2. HPLC Injection 3. RP Column Separation 4. UV/Vis or MS Detection 5. Data Acquisition
6. Chromatogram Analysis

(Peak Integration, Quantification)

Click to download full resolution via product page

Caption: A typical workflow for the analysis of 5-Amino-1-naphthalenesulfonic acid by HPLC.

Experimental Protocol: Reverse-Phase HPLC
This protocol is a representative method for the analysis of 5-Amino-1-naphthalenesulfonic
acid.

Column: A reverse-phase column, such as a Newcrom R1 or equivalent C18 column, is

suitable.

Mobile Phase: A mixture of acetonitrile and water, acidified with a small amount of

phosphoric acid. For Mass Spectrometry (MS) detection, phosphoric acid should be replaced

with a volatile acid like formic acid.

Preparation of Standard: Accurately weigh a reference standard of 5-Amino-1-
naphthalenesulfonic acid and dissolve it in the mobile phase to create a stock solution.

Prepare a series of dilutions for a calibration curve.

Preparation of Sample: Accurately weigh the sample to be analyzed and dissolve it in the

mobile phase to a known concentration.

Chromatographic Conditions:
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Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection: UV detector set to an appropriate wavelength or a Mass Spectrometer.

Column Temperature: Ambient or controlled (e.g., 30°C).

Analysis: Run the standards and sample. Identify the peak for 5-Amino-1-
naphthalenesulfonic acid by comparing its retention time with that of the standard.

Quantify the amount in the sample using the calibration curve.

Applications in Research and Drug Development
The unique structure of 5-Amino-1-naphthalenesulfonic acid makes it a valuable compound

in several scientific and industrial domains.

Intermediate for Dyes and Pigments: It is a crucial precursor in the synthesis of various acid

dyes and reactive dyes used extensively in the textile and paper industries.

Pharmaceutical Intermediate: A significant application is its role as a key starting material in

the synthesis of 1-Naphthol-5-sulfonic acid, which is another important intermediate in

pharmaceutical research and manufacturing.

Analytical Reagent: It is used as a derivatizing agent, particularly for the pre-column

derivatization of chiral phenoxy acids, enabling their separation and analysis by

chromatographic methods.

Fluorophore and Chemical Probe: The compound itself is a fluorophore. Related

aminonaphthalenesulfonic acids are well-known for their environmentally sensitive

fluorescence, which changes in response to the polarity of their surroundings. This property

makes them useful as probes for studying the hydrophobic pockets of proteins and other

biological macromolecules.
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To cite this document: BenchChem. [A Technical Guide to 5-Amino-1-naphthalenesulfonic
Acid (CAS 84-89-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124032#5-amino-1-naphthalenesulfonic-acid-cas-
number-84-89-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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